(Z)-2-cyano-3-[2-(difluoromethoxy)-5-methoxyphenyl]-N-(furan-2-ylmethyl)prop-2-enamide

• IUPAC Name: (Z)-2-cyano-3-[2-(difluoromethoxy)-5-methoxyphenyl]-N-(furan-2-ylmethyl)prop-2-enamide
• InChI: InChI=1S/C17H14F2N2O4/c1-23-13-4-5-15(25-17(18)19)11(8-13)7-12(9-20)16(22)21-10-14-3-2-6-24-14/h2-8,17H,10H2,1H3,(H,21,22)/b12-7-
• InChI Key: RLBMUIZPOSQUMD-GHXNOFRVSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC(F)F)C=C(C#N)C(=O)NCC2=CC=CO2
• Isomeric SMILES: COC1=CC(=C(C=C1)OC(F)F)/C=C(/C#N)\C(=O)NCC2=CC=CO2
• Molecular Formula: C17H14F2N2O4
• Molecular Weight: 348.30 g/mol

Description

(Z)-2-cyano-3-[2-(difluoromethoxy)-5-methoxyphenyl]-N-(furan-2-ylmethyl)prop-2-enamide is a useful research compound. Its molecular formula is C17H14F2N2O4 and its molecular weight is 348.306. The purity is usually 95%.
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Scientific Research Applications

Polymer Science and Sustainable Materials

Conversion of Plant Biomass to Furan Derivatives : Research highlights the importance of furan derivatives, such as 5-Hydroxymethylfurfural (HMF), derived from plant biomass, in the development of sustainable polymers and materials. These derivatives are pivotal in creating a new generation of polymers and functional materials that could potentially replace non-renewable hydrocarbon sources. The advancements in synthesizing HMF from plant feedstocks and its application in producing various monomers and polymers underscore the critical role of furan-based compounds in advancing sustainable material science (Chernyshev, Kravchenko, & Ananikov, 2017).

Medicinal Chemistry and Drug Development

Bioactive Furanyl- or Thienyl-Substituted Compounds : The incorporation of furan and thiophene moieties into nucleobases, nucleosides, and their analogues demonstrates significant potential in medicinal chemistry. These compounds exhibit a range of bioactivities, including antiviral, antitumor, antimycobacterial, and antiparkinsonian effects. The review of these heteroaryl-substituted derivatives highlights their importance in drug design, providing a foundation for developing new therapeutic agents (Ostrowski, 2022).

Environmental Science and Toxicology

Formation and Environmental Impact of Dioxins and Furans : Studies on the formation of chlorinated dioxins and furans from lignin and lignin model compounds reveal insights into the environmental impact of these toxic compounds. Research into the mechanisms of formation, chlorination, and destruction of polychlorinated dibenzo-p-dioxins and dibenzofurans (PCDD/Fs) provides a comprehensive understanding of their presence and persistence in the environment. This knowledge is crucial for developing strategies to mitigate the environmental and health risks associated with these pollutants (Hise, Wright, & Swanson, 1990).